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Compound of Interest

Compound Name: Pentafluorophenyl trifluoroacetate

Cat. No.: B089172 Get Quote

Essential Safety and Handling Guide for
Pentafluorophenyl Trifluoroacetate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like Pentafluorophenyl
trifluoroacetate (CAS Number: 14533-84-7). This guide provides immediate, essential safety

protocols and logistical information for its handling and disposal, designed to build trust and go

beyond the product itself by prioritizing your safety.

Hazard Identification and Classification
Pentafluorophenyl trifluoroacetate is classified as a flammable liquid and vapor that causes

skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5][6]

GHS Hazard Statements:

H226: Flammable liquid and vapour.[1][2][3][4][6]

H315: Causes skin irritation.[1][2][3][4][5][6]

H319: Causes serious eye irritation.[1][2][3][4][5][6]

H335: May cause respiratory irritation.[2][3][4][5][6]
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Physical and Chemical Properties
A summary of key quantitative data for Pentafluorophenyl trifluoroacetate is provided below

for easy reference.

Property Value Source

Boiling Point 122-125 °C [4][7]

Flash Point 52 °C (125.6 °F) - closed cup [4][7]

Density 1.63 g/mL at 25 °C [7]

Refractive Index n20/D 1.368 [7]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Pentafluorophenyl
trifluoroacetate to minimize exposure and ensure personal safety.[1][2][4]

Protection Type
Recommended
Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles.[1]

A face shield may also be

necessary.

Protects against splashes and

vapors that can cause serious

eye irritation.[1][3]

Skin Protection

Chemically resistant gloves

(inspect before use).[3] Flame

retardant antistatic protective

clothing.[2] Laboratory coat.

Prevents skin contact which

can cause irritation.[3][4]

Contaminated gloves should

be disposed of properly.[3]

Respiratory Protection

Use a NIOSH- or CEN-certified

respirator with an appropriate

filter (e.g., type ABEK) when

vapors or aerosols are

generated.[2][3][7]

Protects against inhalation

which may cause respiratory

irritation.[2][3][4]
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Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to prevent accidents and

ensure the stability of the chemical.

Safe Handling:

Ventilation: Always handle Pentafluorophenyl trifluoroacetate in a well-ventilated area,

preferably within a chemical fume hood that has been tested within the last year.[1][8]

Avoid Contact: Avoid all personal contact, including inhalation of vapors, and contact with

skin and eyes.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2][4] No smoking.[1][2][4]

Static Discharge: Take precautionary measures against static discharge.[2][4] Ground and

bond containers and receiving equipment.[1][2][4]

Tools and Equipment: Use non-sparking tools and explosion-proof electrical equipment.[1][4]

[9] Do not use plastic buckets.[1]

Personal Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in

the handling area.[1] Contaminated clothing should be removed immediately and washed

before reuse.[1][4]

Storage:

Container: Keep the container tightly closed and in a dry place.[2]

Location: Store in a cool, well-ventilated area designated for flammable liquids.[1][2]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[4]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][4] Remove contact

lenses if present and easy to do.[1][2] Seek

immediate medical attention.[1][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[4] Wash the affected area

with soap and water.[1] Seek medical attention if

irritation occurs or persists.[1]

Inhalation

Move the person to fresh air.[1][2][4] If not

breathing, give artificial respiration.[3][4] If

breathing is difficult, give oxygen.[4] Seek

medical attention.[4]

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with

water.[3][4] Never give anything by mouth to an

unconscious person.[3][4] Seek immediate

medical attention.[4]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:

Evacuate: Evacuate personnel from the spill area.[3]

Ventilate: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.[1][4][9]

Containment: For small spills, absorb with an inert material (e.g., vermiculite, dry sand) and

place in a suitable, closed container for disposal.[1][8]
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Personal Protection: Wear appropriate personal protective equipment during cleanup.[1]

Large Spills: For large spills, prevent entry into waterways, sewers, basements, or confined

areas.[2]

Waste Disposal:

Regulations: Dispose of this material and its container as hazardous waste.[1][9] Contact a

licensed professional waste disposal service.[3]

Containers: Empty containers may retain product residue and can be hazardous.[1] Do not

reuse empty containers. They should be disposed of in the same manner as the product.[3]

Labeling: All waste must be clearly labeled with the chemical name and associated hazards.

[8]

Operational Workflow Diagram
The following diagram illustrates the standard operating procedure for handling

Pentafluorophenyl trifluoroacetate, from preparation to disposal.
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Workflow for Handling Pentafluorophenyl Trifluoroacetate

Preparation

Handling

Post-Experiment

Disposal

Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood

Proceed to Handling

Ground Equipment

Perform Experiment

Decontaminate Work Area

Experiment Complete

Remove PPE

Segregate Waste

Proceed to Disposal

Label Hazardous Waste

Store in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Standard operating procedure for Pentafluorophenyl trifluoroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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